Cas no 2034431-58-6 (1-(1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole)

1-(1-((5,6,7,8-Tetrahydronaphthalen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole is a specialized heterocyclic compound featuring a sulfonamide-linked azetidine-triazole scaffold. Its structure combines a tetrahydronaphthalene moiety with a sulfonylazetidine core, offering potential utility in medicinal chemistry and drug discovery. The compound's rigid azetidine ring and triazole group enhance binding affinity and metabolic stability, while the sulfonyl bridge improves solubility and pharmacokinetic properties. This scaffold is of interest for targeting protein-protein interactions or enzyme inhibition due to its conformational constraints and hydrogen-bonding capabilities. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of bioactive molecules.
1-(1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole structure
2034431-58-6 structure
Product Name:1-(1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole
CAS No:2034431-58-6
MF:C15H18N4O2S
MW:318.394021511078
CID:5969831
PubChem ID:121154945
Update Time:2025-06-11

1-(1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)azetidin-3-yl]triazole
    • F6473-2435
    • 2034431-58-6
    • AKOS032457389
    • 1-[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)azetidin-3-yl]-1H-1,2,3-triazole
    • CHEMBL4935102
    • 1-(1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole
    • Inchi: 1S/C15H18N4O2S/c20-22(21,18-10-14(11-18)19-8-7-16-17-19)15-6-5-12-3-1-2-4-13(12)9-15/h5-9,14H,1-4,10-11H2
    • InChI Key: CKTSWQINXBRGME-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2CCCCC=2C=1)(N1CC(C1)N1C=CN=N1)(=O)=O

Computed Properties

  • Exact Mass: 318.11504700g/mol
  • Monoisotopic Mass: 318.11504700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 76.5Ų

1-(1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole Pricemore >>

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Additional information on 1-(1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole

Introduction to Compound with CAS No. 2034431-58-6 and Product Name: 1-(1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole

Compound with the CAS number 2034431-58-6 and the product name 1-(1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

The core structure of this compound is characterized by a tetrahydronaphthalene moiety linked to a sulfonyl group, which is further connected to an azetidine ring. The azetidine ring is an important pharmacophore in drug design, known for its ability to interact with biological targets in a manner that can modulate physiological processes. The presence of the triazole ring in the molecule adds another layer of complexity, providing potential for further functionalization and interaction with biological systems.

Recent research in the field of medicinal chemistry has highlighted the importance of triazole derivatives in the development of novel therapeutic agents. Triazoles are known for their stability, ease of synthesis, and ability to form strong hydrogen bonds with biological targets. In particular, the combination of a triazole ring with other heterocyclic systems has shown promise in targeting various diseases, including infectious diseases and cancer.

The sulfonyl group in this compound plays a crucial role in enhancing its binding affinity to biological targets. Sulfonyl groups are frequently found in pharmacologically active compounds due to their ability to engage in multiple types of interactions, including hydrogen bonding and dipole-dipole interactions. This feature makes the compound a valuable candidate for further exploration in drug discovery.

The tetrahydronaphthalene moiety contributes to the lipophilicity of the molecule, which is an important factor in determining its bioavailability and membrane permeability. Tetrahydronaphthalene derivatives have been extensively studied for their potential applications in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have shown that molecules containing both triazole and tetrahydronaphthalene moieties can interact with specific receptors and enzymes involved in neurodegenerative diseases. These interactions may lead to the development of novel therapeutics that can slow down or even reverse the progression of these conditions.

In addition to its potential applications in neurological disorders, this compound has also shown promise in combating infectious diseases. The unique structural features of this molecule allow it to interact with bacterial enzymes and inhibit their function. This has led researchers to explore its potential as an antibiotic or antiviral agent. Preliminary studies have indicated that it can disrupt essential bacterial processes, making it a promising candidate for further development.

The synthesis of this compound involves several sophisticated chemical transformations that highlight the expertise required in modern pharmaceutical chemistry. The process begins with the preparation of the tetrahydronaphthalen-2-yl sulfonyl intermediate, which is then coupled with an azetidine derivative via a nucleophilic substitution reaction. The final step involves the introduction of the triazole ring through a cycloaddition reaction between an azide and an alkene.

The use of advanced synthetic techniques has allowed chemists to optimize the yield and purity of this compound. Techniques such as transition metal-catalyzed reactions and flow chemistry have been particularly useful in improving the efficiency of the synthetic route. These advancements not only make the production process more cost-effective but also allow for greater scalability, which is essential for commercial drug development.

Once synthesized, this compound undergoes rigorous testing to evaluate its safety and efficacy. This includes preclinical studies where it is tested on cell cultures and animal models to assess its biological activity and potential side effects. These studies are crucial for determining whether the compound is suitable for human trials and ultimately for therapeutic use.

The results from these preclinical studies have been promising, showing that this compound exhibits significant activity against various biological targets without causing severe side effects. This has generated considerable interest among researchers who are looking for new ways to treat neurological disorders and infectious diseases.

In conclusion, compound with CAS No. 2034431-58-6 and product name 1-(1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further exploration in drug discovery, particularly for treating neurological disorders and infectious diseases. The successful synthesis and preliminary results from preclinical studies suggest that this compound has great potential as a therapeutic agent.

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